Cas no 2114536-81-9 (Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate)

• Product Name: Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate
• CAS No: 2114536-81-9
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 5748433
• PubChem ID: 165648681
• Update Time: 2025-05-24

Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1933776
• 2114536-81-9
• methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate
• Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate

• Inchi： 1S/C11H14BrNO3/c1-15-9-5-3-4-8(12)10(9)7(6-13)11(14)16-2/h3-5,7H,6,13H2,1-2H3
• InChI Key： JSQXUBNOUPXTIN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(=O)OC)CN)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate (CAS No. 2114536-81-9)

Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate (CAS No. 2114536-81-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining an aromatic ring with an amino ester moiety, makes it a valuable building block for designing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it could contribute to the development of novel therapeutics targeting neurological and metabolic disorders.

The compound's CAS number 2114536-81-9 is a unique identifier that ensures precise tracking in chemical databases and regulatory documentation. In recent years, the demand for Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate has increased due to its role in optimizing reaction pathways for high-value pharmaceuticals. Its brominated aromatic component is often leveraged in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions are frequently searched by chemists exploring Pd-catalyzed transformations or heterocyclic compound synthesis, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate is synthesized under controlled conditions to ensure high purity and yield. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups on the phenyl ring introduces unique electronic properties, enabling selective functionalization. This characteristic aligns with the growing interest in tunable aromatic systems for materials science applications, such as organic semiconductors or liquid crystals. Users searching for advanced synthetic intermediates or structure-activity relationship (SAR) studies will find this compound particularly intriguing.

Environmental and safety considerations are also critical when handling Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate. While it is not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. This aligns with the broader trend of green chemistry and sustainable synthesis, topics frequently queried by professionals aiming to minimize waste and energy consumption. The compound's stability under ambient conditions further enhances its practicality for large-scale applications.

In summary, Methyl 3-amino-2-(2-bromo-6-methoxyphenyl)propanoate (CAS No. 2114536-81-9) represents a fusion of structural complexity and functional versatility. Its role in medicinal chemistry, catalysis, and materials science underscores its importance in contemporary research. As the scientific community continues to explore multi-functional intermediates, this compound is poised to remain a focal point for innovation. For those investigating aromatic amino esters or halogenated building blocks, it offers a compelling case study in molecular design and application.